1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride

• IUPAC Name: (1-methylpiperidin-4-yl) 3-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C14H19NO3.ClH/c1-15-8-6-12(7-9-15)18-14(16)11-4-3-5-13(10-11)17-2;/h3-5,10,12H,6-9H2,1-2H3;1H
• InChI Key: UMZCGLSGDTZHQU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC(=O)C2=CC(=CC=C2)OC.Cl
• Molecular Formula: C14H20ClNO3
• Molecular Weight: 285.76 g/mol

Description

1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride, also known as MPMPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride is not fully understood. However, it has been found to act as a potent antagonist of the nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including muscle contraction, neurotransmitter release, and cognitive function. By blocking this receptor, 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride can modulate these processes and exhibit its biological effects.
Biochemical and Physiological Effects:
1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride has been found to exhibit various biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including dopamine, norepinephrine, and acetylcholine. It has also been found to exhibit anti-inflammatory and analgesic properties. In addition, 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride has been shown to modulate cardiovascular and respiratory function.

Advantages and Limitations for Lab Experiments

1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride has several advantages for lab experiments. It is a potent and selective antagonist of the nicotinic acetylcholine receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride is also relatively easy to synthesize and purify, which makes it readily available for research. However, one limitation of 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride is that it has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for research related to 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride. One potential area of research is the development of more potent and selective nicotinic acetylcholine receptor antagonists. Another area of research is the study of 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride in animal models to better understand its potential applications in vivo. Additionally, 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride could be studied for its potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions.
Conclusion:
In conclusion, 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride, or 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride, is a promising compound for scientific research. It exhibits various biochemical and physiological effects and has been extensively studied for its potential applications in the central nervous system, cardiovascular system, and respiratory system. While there are limitations to its use in lab experiments, 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride has several advantages, including its potency and selectivity as a nicotinic acetylcholine receptor antagonist. Further research is needed to fully understand the potential applications of 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride in scientific research.

Scientific Research Applications

1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects, which make it a promising candidate for further research. 1-methyl-4-piperidinyl 3-methoxybenzoate hydrochloride has been used in studies related to the central nervous system, cardiovascular system, and respiratory system. It has also been studied for its potential anti-inflammatory and analgesic properties.